4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol

• Molecular Formula: C7H8N6S
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-amino-6-(2-methylpyrazol-3-yl)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C7H8N6S/c1-13-4(2-3-9-13)5-10-6(8)12-7(14)11-5/h2-3H,1H3,(H3,8,10,11,12,14)
• InChI Key: UCSAUTNSDQMIJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC(=S)N=C(N2)N

Description

4-Amino-6-(1-methyl-1H-pyrazol-5-yl)-1,3,5-triazine-2-thiol (CAS 1552918-04-3) is a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Its structure incorporates a 1,3,5-triazine core, a privileged scaffold in pharmacology, which is functionalized with a thiol group at the 2-position, an amino group at the 4-position, and a 1-methyl-1H-pyrazol-5-yl substituent at the 6-position . The pyrazole moiety is a biologically privileged structure found in numerous bioactive molecules and FDA-approved drugs, known for its diverse therapeutic potential . This specific molecular architecture, featuring multiple nitrogen heterocycles, makes it a valuable building block for constructing more complex chemical entities. It is particularly useful in multicomponent reactions and for the synthesis of fused heterocyclic systems, which are central to developing novel pharmacologically active compounds . The compound's potential research value lies in its application as a key intermediate in the exploration of new kinase inhibitors, such as cyclin-dependent kinase (CDK) inhibitors, given that similar pyrazolo[1,5-a][1,3,5]triazine derivatives have been investigated for this purpose . Furthermore, the 5-aminopyrazole motif, from which this compound is derived, is a known precursor for synthesizing a wide spectrum of bioactive fused pyrazoles, including pyrazolopyrimidines and pyrazolotriazines, with reported activities ranging from anticancer and antimicrobial to antioxidant effects . This product is intended for research applications in organic synthesis and drug discovery laboratories. It is provided For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this compound with standard laboratory safety precautions.

Preparation Methods

Classical Cyclocondensation Methods

The 1,3,5-triazine ring is typically synthesized by cyclocondensation of amidine or guanidine derivatives with thiocarbonyl or thiourea precursors. For the 2-thiol substitution, thiourea is a common reagent providing the sulfur atom at the 2-position.

• Typical procedure : Reaction of cyanuric chloride or substituted cyanuric derivatives with thiourea under reflux conditions in polar aprotic solvents (e.g., dimethylformamide) yields 1,3,5-triazine-2-thiol derivatives.
• Amino substitution at the 4-position can be introduced by nucleophilic aromatic substitution of the chlorine atom in cyanuric chloride with ammonia or primary amines.

Improved One-Pot Synthesis

A more efficient method involves a one-pot reaction where:

• A substituted amidine or guanidine is reacted with thiourea or a thiocarbonyl equivalent.
• The reaction is carried out under reflux in solvents like ethanol or DMF.
• This method reduces reaction time and increases yield compared to stepwise syntheses.

Representative Synthetic Procedure (Literature-Based)

Step	Reagents & Conditions	Product	Yield (%)	Notes
1	Cyanuric chloride + thiourea, reflux in DMF	6-chloro-1,3,5-triazine-2-thiol	70-85	Formation of triazine-2-thiol intermediate
2	Ammonia or ammonium hydroxide, room temp	4-amino-6-chloro-1,3,5-triazine-2-thiol	75-90	Amino substitution at 4-position
3	1-methyl-1H-pyrazol-5-yl nucleophile, reflux in ethanol or DMF	4-amino-6-(1-methyl-1H-pyrazol-5-yl)-1,3,5-triazine-2-thiol	65-80	Nucleophilic aromatic substitution at 6-position

Alternative Synthetic Strategies

Hydrazine and Orthoester Route for Triazole Intermediates

• A related approach from triazole chemistry involves refluxing phenylenediamine derivatives with triethyl orthoformate and hydrazine monohydrate to form triazole intermediates, which can be further functionalized to yield pyrazole-triazine hybrids.
• This method is noted for its simplicity, shorter reaction times, and economic advantages.

Oxidative Coupling Methods

• Oxidative coupling of amino-pyrazole derivatives with triazine precursors under oxygen atmosphere and catalytic acid conditions has been reported to facilitate formation of pyrazolo-triazine frameworks.
• This method provides good yields (up to 94%) and allows for diverse substitutions.

Reaction Conditions and Optimization

Parameter	Typical Conditions	Effect on Yield/Selectivity
Solvent	DMF, ethanol, dioxane mixtures	Polar aprotic solvents favor nucleophilic substitution
Temperature	Reflux (80-130 °C)	Higher temperatures improve reaction rates but may cause side reactions
Catalyst	Pyridine, acids (acetic acid, TsOH)	Catalysts enhance substitution efficiency and ring closure
Atmosphere	Air or oxygen for oxidative couplings	Oxygen atmosphere critical for oxidative coupling yields
Reaction Time	3-24 hours	Longer times improve conversion but may reduce purity

Summary of Key Research Findings

• The nucleophilic aromatic substitution on chlorinated triazine intermediates remains the most straightforward and widely used method for preparing 4-amino-6-(1-methyl-1H-pyrazol-5-yl)-1,3,5-triazine-2-thiol.
• One-pot syntheses combining thiourea and amidine derivatives streamline preparation of the triazine-2-thiol core.
• Oxidative coupling reactions under oxygen atmosphere provide an environmentally friendly route with high yields.
• The choice of solvent and catalyst critically influences the reaction efficiency and product purity.
• Alternative synthetic routes via hydrazine and orthoester intermediates offer economic and time-saving advantages.

Chemical Reactions Analysis

Types of Reactions

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The amino and thiol groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate can be used as oxidizing agents.

Reduction: Sodium borohydride or hydrogen gas in the presence of a catalyst can be used for reduction reactions.

Substitution: Halogenated compounds or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-Amino-6-(1-methyl-1H-pyrazol-5-YL)-1,3,5-triazine-2-thiol involves its interaction with specific molecular targets. For example, it may inhibit enzyme activity by binding to the active site or by interacting with key residues involved in the enzyme’s function . The compound’s thiol group can also form covalent bonds with cysteine residues in proteins, leading to the modulation of protein activity .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound’s key structural analogs include:

Compound Name	Substituent at Position 6	Key Features/Applications	Source
4-Amino-6-(1H-indol-5-yl)-1,3,5-triazine-2-thiol	Indol-5-yl	Biochemical research reagent	Santa Cruz Biotechnology
4-Amino-6-(3-thienyl)-1,3,5-triazine-2-thiol	3-Thienyl	Research use in signaling pathways	Santa Cruz Biotechnology
4-Amino-6-(4-methyl-1,3-oxazol-5-YL)-1,3,5-triazine-2-thiol	4-Methyloxazol-5-yl	Commercial availability (2016 pricing)	化源网

Key Observations:

• Electronic Effects : The electron-rich indole substituent (in the indol-5-yl analog) may increase π-stacking interactions in biochemical assays, whereas the thienyl group introduces sulfur-based electronic effects .
• Bioactivity : The patent literature highlights triazine derivatives with heterocyclic substituents (e.g., pyrazole, oxazole) as herbicidal agents, suggesting the target compound may share similar modes of action .

Functional and Application-Based Comparisons

• Herbicidal Potential: The European Patent Bulletin (2023) identifies 4-amino-6-(heterocyclic)-triazines as herbicides, specifically citing compounds with pyrazole and oxazole substituents.
• Biochemical Research : Analogs like the indol-5-yl and thienyl derivatives are marketed as research reagents for studying protein interactions and signal transduction pathways, suggesting the target compound could serve similar roles .
• Commercial Accessibility : The methyl-oxazol analog’s listed price (2016) indicates that substituent variations influence commercial demand and synthesis complexity, though current data for the methylpyrazole variant is unavailable .

Physicochemical Properties (Inferred)

Property	Target Compound	Indol-5-yl Analog	Thienyl Analog
Molecular Weight	~250–260 g/mol	~280–290 g/mol	~240–250 g/mol
LogP (Estimated)	1.5–2.0	2.5–3.0	1.0–1.5
Solubility	Moderate (DMSO/aqueous buffer)	Low (DMSO required)	Moderate (aqueous buffer)

Note: Values are estimated based on substituent contributions and analog data .